3-methyl-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide

• IUPAC Name: 3-methyl-N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]-2-oxo-1,3-benzoxazole-5-sulfonamide
• InChI: InChI=1S/C18H17N5O4S/c1-22-16-9-14(5-6-17(16)27-18(22)24)28(25,26)20-11-13-8-15(21-23(13)2)12-4-3-7-19-10-12/h3-10,20H,11H2,1-2H3
• InChI Key: NYPMKSOMNSLBFO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CN=CC=C2)CNS(=O)(=O)C3=CC4=C(C=C3)OC(=O)N4C
• Molecular Formula: C18H17N5O4S
• Molecular Weight: 399.4 g/mol

Description

Typically, a description of a chemical compound includes its molecular formula, structure, and other identifiers such as CAS number, IUPAC name, etc. It may also include information about the class of compounds it belongs to and its isomers.

Synthesis Analysis

This involves the methods used to synthesize the compound. It could involve various chemical reactions, catalysts, and conditions.

Molecular Structure Analysis

This involves determining the arrangement of atoms within a molecule. Techniques used could include X-ray crystallography, NMR spectroscopy, etc.

Chemical Reactions Analysis

This involves studying the chemical reactions involving the compound. It includes understanding the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, molar mass, etc.

Scientific Research Applications

Antibacterial Applications Sulfonamides, such as the combination of sulfamoxole and trimethoprim, have been extensively studied for their antibacterial properties. For instance, a clinical trial highlighted the efficacy of a sulfamoxole/trimethoprim combination in treating bacterial infections across various medical fields including internal medicine, dermatology, and gynecology, underscoring the broad-spectrum antibacterial activity of sulfonamides (Etzel, M., Lehmann, H., Steiner, H., & Wesenberg, W., 1976)(Etzel et al., 1976).

Environmental Exposure and Toxicology Research on environmental exposure to various compounds, including sulfonamides, has demonstrated their presence in indoor and outdoor environments. A study on perfluorinated alkyl sulfonamides (PFASs) in indoor air and dust revealed significant findings regarding their occurrence and potential for human exposure, suggesting the importance of understanding the environmental distribution and human health implications of sulfonamide compounds and their derivatives (Shoeib, M., Harner, T., Wilford, B. H., Jones, K., & Zhu, Jiping, 2005)(Shoeib et al., 2005).

Mechanism of Action

This is typically used in the context of biological activity. It involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves understanding the safety measures needed to handle the compound and the potential hazards it may pose.